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Get Quote

Introduction

SC-52012 is a mouse monoclonal antibody specifically designed to target Interleukin-1 beta

(IL-1β) from human, mouse, and rat origins.[1][2][3][4] Co-immunoprecipitation (Co-IP) is a

powerful technique used to investigate protein-protein interactions.[5][6][7] By using the SC-
52012 antibody, researchers can isolate IL-1β from a cell lysate along with its binding partners.

This allows for the identification of novel protein interactions and a deeper understanding of the

IL-1β signaling pathway. These application notes provide a comprehensive guide for utilizing

the SC-52012 antibody in Co-IP experiments.
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Feature Specification

Product Name IL-1β (11E5) Antibody

Catalog Number sc-52012

Host Species Mouse

Clonality Monoclonal

Isotype IgG1

Target Antigen Recombinant IL-1β of human origin

Reactivity Human, Mouse, Rat

Applications

Western Blotting (WB), Immunoprecipitation

(IP), Immunofluorescence (IF),

Immunohistochemistry (IHC)

Recommended IP Dilution
1-2 µg per 100-500 µg of total protein (in 1 ml of

cell lysate)[1]

Molecular Weight Precursor: 31 kDa, Mature: 17 kDa[1]

Table 2: Potential Interacting Partners of IL-1β for Co-IP Studies
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Protein Function Rationale for Interaction

IL-1 Receptor Type 1 (IL-1R1)

Primary receptor for IL-1β,

initiating downstream

signaling.

Direct and essential interaction

for IL-1β biological activity.

IL-1 Receptor Accessory

Protein (IL-1RAcP)

Co-receptor required for IL-1β

signaling.

Forms a ternary complex with

IL-1β and IL-1R1.

Caspase-1

Enzyme responsible for

cleaving pro-IL-1β into its

mature, active form.

Interaction occurs during the

processing of pro-IL-1β within

the inflammasome.

NLRP3

A key component of the

inflammasome that activates

Caspase-1.

IL-1β processing is a

downstream event of NLRP3

inflammasome activation.

MyD88
Adaptor protein in the IL-1β

signaling pathway.

Recruited to the receptor

complex upon IL-1β binding.

IRAK1/4
Kinases involved in the IL-1β

signaling cascade.

Recruited to the receptor-

MyD88 complex.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the IL-1β signaling pathway and the experimental workflow for a

Co-IP experiment using the SC-52012 antibody.
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Caption: Simplified IL-1β signaling pathway.
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Caption: Co-Immunoprecipitation workflow using sc-52012.
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Experimental Protocols
I. Cell Culture and Treatment

Culture cells of interest to approximately 80-90% confluency.

Since IL-1β expression is often low, it may be necessary to stimulate the cells. A common

method is to treat cells with Lipopolysaccharide (LPS) at a concentration of 1 µg/mL for 4-6

hours to induce pro-IL-1β expression.

To induce cleavage and secretion of mature IL-1β, a second stimulus such as ATP (5 mM for

30-60 minutes) or Nigericin (10-20 µM for 30-60 minutes) can be added to activate the

inflammasome.

Include an untreated control group to compare the baseline expression and interaction.

II. Cell Lysis

After treatment, wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).[5]

Add ice-cold, non-denaturing lysis buffer (e.g., RIPA buffer without SDS or a buffer containing

50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with a

protease inhibitor cocktail.[6]

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[5]

Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

Transfer the supernatant (protein lysate) to a new pre-chilled tube.

Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA

assay).

III. Pre-Clearing the Lysate

To reduce non-specific binding, it is recommended to pre-clear the lysate.[7]
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For each 500 µg to 1 mg of protein lysate, add 20-30 µL of Protein A/G magnetic beads or

agarose slurry.

Incubate on a rotator for 1 hour at 4°C.

Pellet the beads by centrifugation (for agarose) or using a magnetic rack (for magnetic

beads).

Carefully transfer the supernatant to a new pre-chilled tube. This is the pre-cleared lysate.

IV. Immunoprecipitation

To the pre-cleared lysate, add 1-2 µg of the SC-52012 antibody for every 500 µg of total

protein.[1]

As a negative control, add an equivalent amount of a mouse IgG1 isotype control antibody to

a separate tube of pre-cleared lysate.[5]

Incubate the lysate-antibody mixture on a rotator for 4 hours to overnight at 4°C.

Add 30-50 µL of Protein A/G beads to each tube to capture the antibody-protein complexes.

Incubate on a rotator for an additional 1-2 hours at 4°C.

V. Washing and Elution

Pellet the beads by centrifugation or using a magnetic rack and discard the supernatant.

Wash the beads three to five times with 1 mL of ice-cold lysis buffer (or a designated wash

buffer). For each wash, resuspend the beads, incubate for 5 minutes on a rotator, and then

pellet the beads.

After the final wash, carefully remove all supernatant.

To elute the proteins, resuspend the beads in 30-50 µL of 1X SDS-PAGE sample buffer.[5]

Boil the samples at 95-100°C for 5-10 minutes to dissociate the proteins from the beads.
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Pellet the beads, and the supernatant containing the eluted proteins is ready for analysis.

VI. Analysis by Western Blot

Load the eluted samples, along with a sample of the input lysate, onto an SDS-PAGE gel.

Perform electrophoresis to separate the proteins by size.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Probe the membrane with primary antibodies. To confirm a successful immunoprecipitation

of IL-1β, a portion of the blot can be probed with an IL-1β antibody. To identify co-

immunoprecipitated proteins, other portions of the blot should be probed with antibodies

specific to the suspected interacting partners.

Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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